Cas no 189386-90-1 (2H-Pyran-2-carboxylicacid, 5,6-dihydro-6-methyl-, methyl ester, (2R,6S)-rel-)

• Product Name: 2H-Pyran-2-carboxylicacid, 5,6-dihydro-6-methyl-, methyl ester, (2R,6S)-rel-
• CAS No: 189386-90-1
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 115641
• PubChem ID: 10820815
• Update Time: 2024-02-29

2H-Pyran-2-carboxylicacid, 5,6-dihydro-6-methyl-, methyl ester, (2R,6S)-rel- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carboxylicacid, 5,6-dihydro-6-methyl-, methyl ester, (2R,6S)-rel-
• 2H-Pyran-2-carboxylicacid,5,6-dihydro-6-methyl-,methylester,trans-(9CI)

• Inchi： 1S/C8H12O3/c1-6-4-3-5-7(11-6)8(9)10-2/h3,5-7H,4H2,1-2H3/t6-,7+/m0/s1
• InChI Key： JJPDBYYISDTBEA-NKWVEPMBSA-N
• SMILES： [C@@H]1(C(OC)=O)O[C@@H](C)CC=C1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans